Cas no 2580234-96-2 (3-[(Benzyloxy)carbonyl]-3-azabicyclo[3.2.1]octane-6-carboxylic acid)

• Product Name: 3-[(Benzyloxy)carbonyl]-3-azabicyclo[3.2.1]octane-6-carboxylic acid
• CAS No: 2580234-96-2
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 6265108
• PubChem ID: 165890906
• Update Time: 2025-05-23

3-[(Benzyloxy)carbonyl]-3-azabicyclo[3.2.1]octane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-[(benzyloxy)carbonyl]-3-azabicyclo[3.2.1]octane-6-carboxylic acid
• EN300-7250509
• 2580234-96-2
• 3-[(Benzyloxy)carbonyl]-3-azabicyclo[3.2.1]octane-6-carboxylic acid

• Inchi： 1S/C16H19NO4/c18-15(19)14-7-12-6-13(14)9-17(8-12)16(20)21-10-11-4-2-1-3-5-11/h1-5,12-14H,6-10H2,(H,18,19)
• InChI Key： MWTFXTDEKOPPMF-UHFFFAOYSA-N
• SMILES： OC(C1CC2CN(C(=O)OCC3C=CC=CC=3)CC1C2)=O

Computed Properties

• Exact Mass: 289.13140809g/mol
• Monoisotopic Mass: 289.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 3-[(Benzyloxy)carbonyl]-3-azabicyclo[3.2.1]octane-6-carboxylic acid

Introduction to 3-[(Benzyloxy)carbonyl]-3-azabicyclo[3.2.1]octane-6-carboxylic acid (CAS No. 2580234-96-2)

3-[(Benzyloxy)carbonyl]-3-azabicyclo[3.2.1]octane-6-carboxylic acid, identified by its CAS number 2580234-96-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azabicycloalkanes, which are known for their unique structural framework and diverse biological activities. The presence of a benzyloxy carbonyl group and a cyclic structure with nitrogen enhances its potential as a building block in the synthesis of biologically active molecules.

The compound's structure, featuring a bicyclic system with an azacycloalkane core, makes it an intriguing candidate for further exploration in drug discovery. The azabicyclo[3.2.1]octane scaffold is particularly noteworthy due to its rigid three-membered nitrogen-containing ring, which can contribute to the stability and specificity of binding interactions with biological targets. This structural motif has been widely studied for its potential applications in the development of novel therapeutic agents.

In recent years, there has been a growing interest in the use of azabicycloalkanes as pharmacophores in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including central nervous system disorders, inflammation, and cancer. The< strong>benzyloxycarbonyl group in 3-[(benzyloxy)carbonyl]-3-azabicyclo[3.2.1]octane-6-carboxylic acid not only provides a protective function for the amine group during synthetic transformations but also enhances the solubility and bioavailability of derivatives.

The compound's utility as a synthetic intermediate has been highlighted in several recent studies. Researchers have utilized this scaffold to develop novel inhibitors targeting enzymes involved in critical biological pathways. For instance, derivatives of this compound have been explored as potential inhibitors of proteases that play a role in cancer progression and inflammation. The ability to modify the benzyloxy carbonyl group allows for fine-tuning of the molecule's properties, enabling the optimization of potency and selectivity.

The synthesis of 3-[(benzyloxy)carbonyl]-3-azabicyclo[3.2.1]octane-6-carboxylic acid involves multi-step organic transformations that showcase the ingenuity of modern synthetic chemistry. The process typically begins with the construction of the azabicyclo[3.2.1]octane core through a series of cycloaddition reactions or ring-closing metathesis strategies. Subsequent functionalization steps introduce the benzyloxy carbonyl group, often via carbamate formation or esterification reactions.

The structural complexity of this compound presents both challenges and opportunities for medicinal chemists. While the rigid bicyclic system offers stability and predictability in binding interactions, it also requires careful consideration during synthetic design to ensure high yields and purity. Advances in computational chemistry have facilitated the design of efficient synthetic routes by predicting reaction outcomes and optimizing reaction conditions.

In addition to its role as a synthetic intermediate, 3-[(benzyloxy)carbonyl]-3-azabicyclo[3.2.1]octane-6-carboxylic acid has been investigated for its potential pharmacological effects. Preclinical studies have demonstrated that derivatives of this compound exhibit inhibitory activity against various enzymes and receptors implicated in human diseases. These findings underscore the importance of exploring novel scaffolds like azabicycloalkanes in drug discovery efforts.

The future prospects for this compound are promising, with ongoing research focusing on expanding its chemical space through structural modifications and derivatization strategies. By leveraging advanced synthetic methodologies and computational tools, scientists aim to uncover new biological activities and enhance therapeutic potential. The integration of interdisciplinary approaches, combining organic synthesis with pharmacology and bioinformatics, will be crucial in realizing these goals.

The broader significance of compounds like 3-[(benzyloxy)carbonyl]-3-azabicyclo[3.2.1]octane-6-carboxylic acid lies in their contribution to the advancement of medicinal chemistry as a whole. These molecules serve as valuable tools for understanding fundamental biological processes and developing innovative treatments for complex diseases. As research continues to evolve, it is expected that such compounds will play an increasingly important role in shaping the future of healthcare.